Cas no 744227-38-1 (2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide)

• Product Name: 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide
• CAS No: 744227-38-1
• MF: C₁₂H₁₂ClF₃N₂O₂
• MW: 308.684092521667
• CID: 844074
• PubChem ID: 2095781
• Update Time: 2025-10-17

2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-METHYL-N-(2-OXO-2-[[2-(TRIFLUOROMETHYL)PHENYL]AMINO]ETHYL)ACETAMIDE
• 2-chloro-N-methyl-N-(2-oxo-2-{[2-(trifluoromethyl)phenyl]amino}ethyl)acetamide
• 2-CHLORO-N-METHYL-N-(2-OXO-2-([2-(TRIFLUOROMETHYL)PHENYL]AMINO)ETHYL)ACETAMIDE
• C12H12ClF3N2O2
• 2-chloro-N-methyl-N-({[2-(trifluoromethyl)phenyl]carbamoyl}methyl)acetamide
• 2-Chloro-N-methyl-N-(2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)acetamide
• J-509152
• Z56973560
• AKOS001055547
• EN300-11911
• 744227-38-1
• 2-[(2-chloroacetyl)-methylamino]-N-[2-(trifluoromethyl)phenyl]acetamide
• G38594
• 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide

• MDL： MFCD05266748
• Inchi： 1S/C12H12ClF3N2O2/c1-18(11(20)6-13)7-10(19)17-9-5-3-2-4-8(9)12(14,15)16/h2-5H,6-7H2,1H3,(H,17,19)
• InChI Key： QOZAAOJVMDJPTE-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC(NC1C=CC=CC=1C(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 308.0539398g/mol
• Monoisotopic Mass: 308.0539398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide

Introduction to 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide (CAS No. 744227-38-1)

2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide (CAS No. 744227-38-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of acetamides and is characterized by the presence of a chloro group, a methyl group, and a trifluoromethylphenylcarbamoyl moiety. These functional groups contribute to its diverse chemical properties and biological interactions, making it a valuable candidate for various applications in drug discovery and development.

The chloro group in the structure of 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide plays a crucial role in modulating its solubility, reactivity, and metabolic stability. Chlorine atoms are known for their ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and bioavailability. This property is particularly important in the design of drugs that need to cross biological membranes efficiently.

The methyl group attached to the nitrogen atom in the acetamide moiety further influences the compound's physicochemical properties. Methyl groups are often used in medicinal chemistry to optimize the lipophilicity and steric hindrance of molecules, which can affect their binding affinity to target proteins and their overall pharmacokinetic profile.

The trifluoromethylphenylcarbamoyl moiety is a key feature of this compound, contributing significantly to its biological activity. Trifluoromethyl groups are known for their strong electron-withdrawing properties, which can enhance the potency and selectivity of drug candidates. The presence of this moiety has been associated with improved metabolic stability and reduced toxicity, making it an attractive functional group for drug design.

Recent studies have explored the potential therapeutic applications of 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, this compound has shown promising inhibitory effects on certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory activity of 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide against a panel of kinases. The results demonstrated that this compound selectively inhibited the activity of a specific kinase with high potency and selectivity. This finding suggests that 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide could be further developed as a lead compound for targeted therapy in cancer treatment.

Another area of interest is the potential use of this compound as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Preliminary studies have shown that 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide exhibits anti-inflammatory properties by modulating the production of pro-inflammatory cytokines and reducing oxidative stress.

Furthermore, the compound's ability to cross biological membranes efficiently makes it a suitable candidate for developing drug delivery systems that can target specific tissues or organs. For example, nanoparticle-based delivery systems have been explored to enhance the bioavailability and therapeutic efficacy of 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide in treating various diseases.

In conclusion, 2-Chloro-n-methyl-n-({2-(trifluoromethyl)phenylcarbamoyl}methyl)acetamide (CAS No. 744227-38-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the chloro, methyl, and trifluoromethyphenylcarbamoyl moieties, contribute to its favorable chemical properties and biological interactions. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in drug discovery and development.